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Compound of Interest

Compound Name: (KFF)3K

Cat. No.: B15582161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of the cell-penetrating

peptide (KFF)3K for the delivery of various cargo molecules, with a primary focus on

antimicrobial applications. Detailed protocols for the conjugation, purification, and

characterization of (KFF)3K-cargo conjugates are provided to guide researchers in this field.

Introduction to (KFF)3K as a Delivery Vehicle
(KFF)3K is a synthetic, cationic cell-penetrating peptide (CPP) with the sequence Lys-Phe-

Phe-Lys-Phe-Phe-Lys-Phe-Phe-Lys-NH2.[1] It is known to disrupt the outer membrane of

bacteria, facilitating the uptake of conjugated cargo molecules and other antibiotics.[1] This

property makes it a valuable tool for enhancing the delivery of therapeutic agents, particularly

those targeting intracellular components of bacteria. While it shows some inherent antibacterial

activity at higher concentrations, its primary utility lies in its ability to act as a delivery vector.[2]

[3]

The primary applications of (KFF)3K conjugates have been in the development of novel

antimicrobial agents. Notably, it has been extensively used to deliver peptide nucleic acids

(PNAs), which are synthetic analogs of DNA/RNA, to inhibit the expression of essential

bacterial genes.[4][5] Conjugation of (KFF)3K to PNAs targeting genes like acpP, ftsI, mrcB,

and mrdA has shown significant antibacterial activity against various pathogens, including

Escherichia coli and Salmonella Typhimurium.[5]
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Quantitative Data Summary
The following tables summarize key quantitative data for (KFF)3K and its conjugates based on

published literature.

Table 1: Antibacterial Activity of (KFF)3K-PNA Conjugates

Target Gene Target Organism MIC (µM) Reference

acpP E. coli 1

ftsI
Salmonella

Typhimurium

Dose-dependent

inhibition
[5]

mrcB
Salmonella

Typhimurium

Dose-dependent

inhibition
[5]

mrdA
Salmonella

Typhimurium

Strongest inhibition

among tested genes
[5]

Unspecified (TAMRA-

labeled)
F. nucleatum 20 [2]

Table 2: Cellular Uptake and Stability of (KFF)3K Conjugates

Conjugate Cell Type
Uptake
Efficiency

Stability (t1/2
in bacterial
culture)

Reference

(KFF)3K-TAMRA F. nucleatum ~15% Not Reported [2]

(KFF)3K-eg1-

PNA
E. coli

Not explicitly

quantified
< 5 minutes [4]

Table 3: Antibacterial Activity of Modified (KFF)3K Peptides
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Peptide Modification
Target
Organism(s)

MIC Range
(µM)

Reference

(KFF)3K

(unmodified)
None

Various Gram-

positive and

Gram-negative

strains

> 32 [6][7]

(KFF)3K[5-9]
Hydrocarbon

staple

Various Gram-

positive and

Gram-negative

strains

2-16 [6][7]

(KFF)3K[2-6]
Hydrocarbon

staple

Various Gram-

positive and

Gram-negative

strains

2-16 [6][7]

Experimental Protocols
This section provides detailed protocols for the conjugation of (KFF)3K to a cargo molecule via

maleimide-thiol chemistry, a widely used method for bioconjugation.

General Workflow for (KFF)3K-Cargo Conjugation
The overall process involves the preparation of the (KFF)3K peptide with a reactive thiol group

(e.g., by adding a C-terminal cysteine) and the cargo molecule with a maleimide group,

followed by their conjugation, and subsequent purification and characterization of the

conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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